Cas no 2306262-67-7 (2-(3-Amino-1-tert-butoxycarbonyl-azetidin-3-yl)-2-fluoro-acetic acid)

• Product Name: 2-(3-Amino-1-tert-butoxycarbonyl-azetidin-3-yl)-2-fluoro-acetic acid
• CAS No: 2306262-67-7
• MF: C₁₀H₁₇FN₂O₄
• MW: 248.251386404037
• CID: 5280928
• Update Time: 2026-03-09

2-(3-Amino-1-tert-butoxycarbonyl-azetidin-3-yl)-2-fluoro-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Amino-1-tert-butoxycarbonyl-azetidin-3-yl)-2-fluoro-acetic acid
• 3-Azetidineacetic acid, 3-amino-1-[(1,1-dimethylethoxy)carbonyl]-α-fluoro-

• Inchi： 1S/C10H17FN2O4/c1-9(2,3)17-8(16)13-4-10(12,5-13)6(11)7(14)15/h6H,4-5,12H2,1-3H3,(H,14,15)
• InChI Key： JXGNSGPRESMMTO-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)C1(CN(C(=O)OC(C)(C)C)C1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 334
• XLogP3: -1.9
• Topological Polar Surface Area: 92.9

Additional information on 2-(3-Amino-1-tert-butoxycarbonyl-azetidin-3-yl)-2-fluoro-acetic acid

Compound CAS No 2306262-67-7: 2-(3-Amino-1-tert-butoxycarbonyl-azetidin-3-yl)-2-fluoro-acetic Acid

The compound with CAS No 2306262-67-7, known as 2-(3-Amino-1-tert-butoxycarbonyl-azetidin-3-yl)-2-fluoro-acetic acid, is a structurally complex organic molecule with significant potential in the fields of pharmaceuticals and biochemistry. This compound has garnered attention due to its unique chemical structure, which includes an azetidine ring, a tert-butoxycarbonyl (t-Boc) protecting group, and a fluoroacetic acid moiety. These features make it a valuable tool in drug discovery and development.

Recent studies have highlighted the importance of azetidine-containing compounds in medicinal chemistry. The azetidine ring, a four-membered cyclic amine, is known for its ability to form stable hydrogen bonds and participate in various bioactive interactions. In the case of 2-(3-Amino-1-tert-butoxycarbonyl-azetidin-3-yl)-2-fluoro-acetic acid, the t-Boc group serves as a protecting agent for the amine functionality, ensuring stability during synthesis and purification processes. This protection strategy is widely employed in peptide synthesis and related fields to prevent unwanted side reactions.

The presence of the fluoroacetic acid group introduces additional functional diversity to the molecule. Fluorinated compounds are of particular interest in drug design due to their enhanced pharmacokinetic properties, including improved bioavailability and metabolic stability. The combination of these features makes CAS No 2306262-67-7 a promising candidate for further exploration in therapeutic applications.

Recent research has focused on the synthesis and characterization of this compound. Scientists have developed efficient synthetic routes to prepare 2-(3-Amino-1-tert-butoxycarbonyl-azetidin-3-yl)-2-fluoro-acetic acid using multi-step reactions involving azetidine intermediates and fluorination techniques. These methods have been optimized to ensure high yields and purity, making the compound accessible for further studies.

In terms of biological activity, this compound has shown potential as a substrate for enzymes involved in peptide bond formation. The t-Boc group can be selectively removed under mild acidic conditions, revealing the free amine functionality for subsequent reactions. This property makes it an ideal building block for constructing more complex molecules with tailored biological activities.

The integration of computational chemistry tools has further enhanced our understanding of CAS No 2306262-67-7's properties. Molecular modeling studies have provided insights into its three-dimensional structure, highlighting key interactions that may contribute to its bioactivity. These findings are being used to guide ongoing research into its potential applications in drug delivery systems and enzyme inhibitors.

In conclusion, Compound CAS No 2306262_67_7: 2-(3-Amino_1_tert_butoxycarbonyl_azetidin_3_yl)_2_fluoro_acetic Acid represents a significant advancement in organic synthesis and medicinal chemistry. Its unique structure, combined with recent research findings, positions it as a valuable asset in the development of novel therapeutic agents. As research continues, this compound is expected to play an increasingly important role in addressing unmet medical needs.